Methyl 5-Amino-2-fluoro-4-methoxybenzoate

• IUPAC Name: methyl 5-amino-2-fluoro-4-methoxybenzoate
• InChI: InChI=1S/C9H10FNO3/c1-13-8-4-6(10)5(3-7(8)11)9(12)14-2/h3-4H,11H2,1-2H3
• InChI Key: XVFAPKGBFVJVHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)C(=O)OC)N
• Molecular Formula: C9H10FNO3
• Molecular Weight: 199.18 g/mol

Description

“Methyl 5-Amino-2-fluoro-4-methoxybenzoate” is a chemical compound with the molecular formula C9H10FNO3. It is a solid or liquid substance that should be stored in a dark place, in an inert atmosphere, at room temperature.

Molecular Structure Analysis

The molecular structure of “Methyl 5-Amino-2-fluoro-4-methoxybenzoate” can be represented by the InChI code: 1S/C9H10FNO3/c1-13-8-4-6 (10)5 (3-7 (8)11)9 (12)14-2/h3-4H,11H2,1-2H3. This indicates the presence of a benzene ring substituted with amino, fluoro, and methoxy groups, and a carboxylate group attached to the benzene ring via a methyl group.

Physical And Chemical Properties Analysis

“Methyl 5-Amino-2-fluoro-4-methoxybenzoate” is a solid or liquid substance. It has a molecular weight of 199.18. The compound should be stored in a dark place, in an inert atmosphere, at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

Methyl 5-Amino-2-fluoro-4-methoxybenzoate is involved in various synthesis processes. For instance, Wang Yu (2008) described the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, starting from 4-amino-2-hydroxybenzoic acid, which involved the methylation of dimethyl sulfate to obtain methyl 4-amino-2-methoxybenzoate (Wang Yu, 2008). Similarly, Chen Bing-he (2008) synthesized Methyl 4-bromo-2-methoxybenzoate from 4-bromo-2-fluorotoluene, highlighting the complex multi-step synthesis processes these compounds are involved in (Chen Bing-he, 2008).

Biological Activities and Applications

• Antitumor Properties : Methyl 5-Amino-2-fluoro-4-methoxybenzoate derivatives have shown potential in antitumor applications. For example, Hutchinson et al. (2001) synthesized a series of mono- and difluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles, exhibiting potent cytotoxicity in vitro in specific human breast cancer cell lines, highlighting their potential as antitumor agents (Hutchinson et al., 2001).

• Antimicrobial Activities : The compound and its derivatives are also explored for antimicrobial applications. Bektaş et al. (2007) synthesized novel triazole derivatives, including those with 4-methoxybenzaldehyde, showing good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).

• Chemical Sensing and Imaging : The compound has also been utilized in chemical sensing and imaging applications. For instance, Xingpei Ye et al. (2014) developed a fluorogenic chemosensor derived from methyl 3,5-bis((E)-(2-hydroxyphenylimino)methyl)-4-hydroxybenzoate, showing high selectivity and sensitivity towards Al3+ ions, indicating its potential in bio-imaging applications (Xingpei Ye et al., 2014).

• Photochemical Synthesis : In photochemical synthesis, derivatives of Methyl 5-Amino-2-fluoro-4-methoxybenzoate have been used. For example, Buscemi et al. (2001) reported a photochemical methodology for synthesizing 3-amino-5-pentafluorophenyl-1,2,4-oxadiazoles, highlighting the use of these compounds in advanced synthetic chemistry (Buscemi et al., 2001).

Mechanism of Action

The mechanism of action of “Methyl 5-Amino-2-fluoro-4-methoxybenzoate” is not specified in the available resources. Its biological activity, if any, would depend on its interactions with biological molecules, which is not currently documented.

Safety and Hazards

“Methyl 5-Amino-2-fluoro-4-methoxybenzoate” is classified as dangerous, with hazard statements H301-H311-H331 indicating toxicity if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.